Cas no 1018549-08-0 (3-[3-Methyl-4-(propan-2-yl)phenoxy]propane-1-sulfonyl chloride)

• Product Name: 3-[3-Methyl-4-(propan-2-yl)phenoxy]propane-1-sulfonyl chloride
• CAS No: 1018549-08-0
• MF: C₁₃H₁₉ClO₃S
• MW: 290.806162118912
• MDL: MFCD10023016
• CID: 5069808
• PubChem ID: 64200816
• Update Time: 2023-08-25

3-[3-Methyl-4-(propan-2-yl)phenoxy]propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-methyl-4-(propan-2-yl)phenoxy]propane-1-sulfonyl chloride
• 3-[3-Methyl-4-(propan-2-yl)phenoxy]propane-1-sulfonyl chloride

• MDL： MFCD10023016
• Inchi： 1S/C13H19ClO3S/c1-10(2)13-6-5-12(9-11(13)3)17-7-4-8-18(14,15)16/h5-6,9-10H,4,7-8H2,1-3H3
• InChI Key： JNECKOFHJRKKGI-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC(=C(C)C=1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 51.8